Cas no 1803957-47-2 (3-Hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-5-carbonyl chloride)

• Product Name: 3-Hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-5-carbonyl chloride
• CAS No: 1803957-47-2
• MF: C₇H₂ClF₃N₂O₅
• MW: 286.549391269684
• CID: 4831798
• Update Time: 2025-08-04

3-Hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-5-carbonyl chloride

• Inchi： 1S/C7H2ClF3N2O5/c8-4(15)2-1-3(14)5(13(16)17)12-6(2)18-7(9,10)11/h1,14H
• InChI Key： INBDHVYGWTWHJV-UHFFFAOYSA-N
• SMILES： ClC(C1=CC(=C([N+](=O)[O-])N=C1OC(F)(F)F)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 347
• XLogP3: 3.2
• Topological Polar Surface Area: 105

Additional information on 3-Hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-5-carbonyl chloride

Comprehensive Overview of 3-Hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-5-carbonyl chloride (CAS No. 1803957-47-2)

3-Hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-5-carbonyl chloride (CAS No. 1803957-47-2) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of nitro-substituted pyridines, which are widely studied for their unique chemical properties and potential biological activities. The presence of both hydroxy and nitro functional groups, along with a trifluoromethoxy moiety, makes this compound a versatile intermediate in synthetic chemistry.

In recent years, the demand for trifluoromethoxy-containing compounds has surged due to their enhanced metabolic stability and lipophilicity, which are critical for drug design. Researchers are particularly interested in 3-Hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-5-carbonyl chloride as a building block for developing novel antimicrobial agents and herbicides. Its carbonyl chloride group allows for facile derivatization, enabling the synthesis of amides, esters, and other derivatives with potential therapeutic or agricultural benefits.

The synthesis of 3-Hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-5-carbonyl chloride typically involves multi-step reactions, starting from commercially available pyridine precursors. Key steps include nitration, hydroxylation, and the introduction of the trifluoromethoxy group, followed by chlorination of the carbonyl functionality. Advanced purification techniques, such as column chromatography and recrystallization, are employed to ensure high purity, which is essential for research and industrial applications.

One of the most frequently asked questions about this compound is its stability under various conditions. Studies indicate that 3-Hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-5-carbonyl chloride is relatively stable at room temperature when stored in anhydrous environments. However, it is sensitive to moisture, which can lead to hydrolysis of the carbonyl chloride group. Therefore, proper storage in sealed containers under inert atmospheres is recommended.

From an environmental perspective, the trifluoromethoxy group has drawn attention due to its persistence in the environment. Researchers are actively investigating the biodegradation pathways of such compounds to assess their ecological impact. This aligns with the growing trend of green chemistry, where the focus is on developing sustainable synthetic methods and minimizing hazardous byproducts.

In the pharmaceutical industry, 3-Hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-5-carbonyl chloride is explored as a precursor for small-molecule inhibitors targeting enzymes involved in inflammatory and infectious diseases. Its structural features make it a promising candidate for modulating protein-protein interactions, a hot topic in drug discovery. Additionally, the nitro group can serve as a pharmacophore or be reduced to an amino group for further functionalization.

For agrochemical applications, this compound's derivatives are being tested for their efficacy against resistant pests and weeds. The trifluoromethoxy moiety is known to enhance the bioavailability and penetration of active ingredients, making it a valuable component in next-generation crop protection agents. This is particularly relevant given the increasing global demand for food security and sustainable farming practices.

Analytical characterization of 3-Hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-5-carbonyl chloride involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm the compound's identity and purity, ensuring reproducibility in research. The availability of high-quality analytical data is crucial for regulatory submissions and patent applications, which are common queries among users searching for this compound.

In summary, 3-Hydroxy-2-nitro-6-(trifluoromethoxy)pyridine-5-carbonyl chloride (CAS No. 1803957-47-2) is a multifaceted compound with broad applications in medicinal and agricultural chemistry. Its unique structure and reactivity profile make it a valuable tool for researchers aiming to address contemporary challenges in drug development and crop protection. As the scientific community continues to explore its potential, this compound is expected to play a pivotal role in advancing innovative solutions for global health and agriculture.